Cas no 2680693-73-4 (benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

Benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is a specialized organic compound featuring a 1,3,4-thiadiazole core with a sulfhydryl group at the 5-position and a carbamate moiety. Its molecular structure offers versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research, where it may serve as a key intermediate or pharmacophore. The presence of both thiol and carbamate functional groups enhances its reactivity, enabling selective modifications for the development of bioactive molecules. This compound is of interest due to its potential in constructing heterocyclic frameworks with tailored properties, making it valuable for exploratory studies in drug discovery and material science. Proper handling is advised due to its reactive thiol group.

benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate structure

2680693-73-4 structure

Product Name:benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

CAS No:2680693-73-4

MF:C₁₁H₁₁N₃O₂S₂

MW:281.353939294815

CID:5979539

PubChem ID:165906973

Update Time:2025-11-03

benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2680693-73-4
- EN300-28286280
- benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
- Inchi： 1S/C11H11N3O2S2/c1-14(9-12-13-10(17)18-9)11(15)16-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,13,17)
- InChI Key： DBIGFJQHAODZNC-UHFFFAOYSA-N
- SMILES： S1C(NN=C1N(C)C(=O)OCC1C=CC=CC=1)=S

Computed Properties

Exact Mass: 281.02926895g/mol
Monoisotopic Mass: 281.02926895g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 111Å²

benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-28286280-0.05g	benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate	2680693-73-4	0.05g	$1020.0	2023-05-25
Enamine	EN300-28286280-0.1g	benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate	2680693-73-4	0.1g	$1068.0	2023-05-25
Enamine	EN300-28286280-0.25g	benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate	2680693-73-4	0.25g	$1117.0	2023-05-25
Enamine	EN300-28286280-0.5g	benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate	2680693-73-4	0.5g	$1165.0	2023-05-25
Enamine	EN300-28286280-1.0g	benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate	2680693-73-4	1g	$1214.0	2023-05-25
Enamine	EN300-28286280-2.5g	benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate	2680693-73-4	2.5g	$2379.0	2023-05-25
Enamine	EN300-28286280-5.0g	benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate	2680693-73-4	5g	$3520.0	2023-05-25
Enamine	EN300-28286280-10.0g	benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate	2680693-73-4	10g	$5221.0	2023-05-25